N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H19N3O3S/c1-26-16-9-7-14(8-10-16)12-21-19(25)13-27-20-22-17(11-18(24)23-20)15-5-3-2-4-6-15/h2-11H,12-13H2,1H3,(H,21,25)(H,22,23,24)
• InChI Key: TUKWECIRMQBEOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CSC2=NC(=CC(=O)N2)C3=CC=CC=C3
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide, also known as MBP compound, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound is not fully understood. However, studies have shown that N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound can inhibit the activity of enzymes such as human DNA topoisomerase I and II, which are essential for DNA replication and transcription. N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound can also induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound has been shown to have various biochemical and physiological effects. Studies have shown that N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound can inhibit the proliferation of cancer cells and induce apoptosis. N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound can also inhibit angiogenesis, which is essential for the growth and spread of cancer cells. N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound has several advantages for lab experiments. It is a stable compound that can be synthesized in high yields with high purity. N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound has also been shown to have low toxicity and can be used at relatively low concentrations. However, one of the limitations of N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound is its limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound. One direction is to further investigate its potential therapeutic applications in the treatment of cancer and neurodegenerative diseases. Another direction is to study the mechanism of action of N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound in more detail to better understand its effects on cellular processes. Additionally, future studies could focus on optimizing the synthesis method of N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound to improve its yield and purity.
Conclusion:
In conclusion, N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound is a promising chemical compound that has potential therapeutic applications in various scientific research fields. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research on N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound could lead to the development of new treatments for cancer and neurodegenerative diseases.

Synthesis Methods

N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound can be synthesized using a multi-step process. The first step involves the reaction of 4-methoxybenzyl chloride with sodium thiomalate to form 4-methoxybenzyl thiomalate. The second step involves the reaction of 4-methoxybenzyl thiomalate with 6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinecarboxylic acid ethyl ester to form N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound. This synthesis method has been optimized to produce high yields of N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound with high purity.

Scientific Research Applications

N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound has been extensively studied for its potential therapeutic applications in various scientific research fields. One of the most promising applications of N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound is in the treatment of cancer. Studies have shown that N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(4-methoxybenzyl)-2-[(6-oxo-4-phenyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide compound has also been studied for its potential neuroprotective effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.